molecular formula C12H9F2NO2S B271318 4-Fluoro-N-(4-fluorophenyl)benzenesulfonamide

4-Fluoro-N-(4-fluorophenyl)benzenesulfonamide

Cat. No.: B271318
M. Wt: 269.27 g/mol
InChI Key: VZBCYMGTJFEUCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-N-(4-fluorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H9F2NO2S and its molecular weight is 269.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9F2NO2S

Molecular Weight

269.27 g/mol

IUPAC Name

4-fluoro-N-(4-fluorophenyl)benzenesulfonamide

InChI

InChI=1S/C12H9F2NO2S/c13-9-1-5-11(6-2-9)15-18(16,17)12-7-3-10(14)4-8-12/h1-8,15H

InChI Key

VZBCYMGTJFEUCK-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)F

Canonical SMILES

C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-fluorobenzenesulfonyl chloride (2 g, 10.3 mmol) at room temperature was stirred with pyridine (2.49 mL, 30.8 mmol) and 4-fluoroaniline (1.95 mL, 20.6 mmol) for 2 hrs. The reaction was quenched with 1 M HCl aqueous and then extracted with DCM, filtered through a phase separator and purified by silica gel column chromatography (0-100% DCM in cyclohexane) to give 4-fluoro-N-(4-fluoro-phenyl)-benzenesulfonamide (2.15 g, 78%). LCMS (m/z, Method A) ES+ 270 [M+1]+.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.49 mL
Type
reactant
Reaction Step One
Quantity
1.95 mL
Type
reactant
Reaction Step One

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